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Istamycin AO at a Glance

Istamycin AQ is an aminoglycoside antibiotic produced by the bacterium Streptomyces tenjimariensis [1]

[2]. Here is a summary of its key characteristics:

Property

Description

Molecular Formula

Molecular Weight

Producing Organism

Mechanism of Action

C13H27N307 [1]
337.37 g/mol [1]
Streptomyces tenjimariensis [1] [2]

Binds to the bacterial ribosome, inhibiting protein synthesis [1] [3]

Mechanism of Action and Bacterial Resistance

The following diagram illustrates the mechanism of action of Istamycin A0 and the self-resistance

mechanism in its producing organism.
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¢ Ribosomal Binding: As an aminoglycoside, Istamycin AO exerts its antibacterial effect by binding to
the 30S subunit of the bacterial ribosome [1] [3]. This binding disrupts the process of protein
synthesis, leading to bacterial cell death [1].

o Self-Resistance: The producer organism, Streptomyces tenjimariensis, possesses a self-resistance
mechanism to avoid harm from its own antibiotic [4]. Research indicates that this resistance is
primarily due to ribosomal modification; the ribosomes of S. tenjimariensis are structurally altered
so that Istamycin AO cannot bind to them, thus allowing protein synthesis to proceed normally even in
the presence of high antibiotic concentrations [4] [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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